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Compound of Interest

Compound Name: Cyclobutylmethanamine

Cat. No.: B1581762 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of

Cyclobutylmethanamine Hydrochloride

Introduction
Cyclobutylmethanamine hydrochloride (CAS No. 5454-82-0) is a primary amine salt that

serves as a valuable building block in organic synthesis, particularly in the development of

novel pharmaceutical compounds. Its cyclobutyl moiety offers a unique three-dimensional

scaffold that can be exploited to enhance binding affinity and selectivity to biological targets.

This document provides a comprehensive overview of the physical and chemical properties of

Cyclobutylmethanamine hydrochloride, intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of Cyclobutylmethanamine
hydrochloride are summarized below. These properties are crucial for its handling, storage, and

application in experimental settings.
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Property Value Reference

IUPAC Name
cyclobutylmethanamine;hydroc

hloride
[1]

CAS Number 5454-82-0 [1][2][3][4]

Molecular Formula C₅H₁₂ClN [1][2][4]

Molecular Weight 121.61 g/mol [1][4]

Canonical SMILES C1CC(C1)CN.Cl [1]

InChIKey
JVZOVVGVPJVLSL-

UHFFFAOYSA-N
[1]

Synonyms

Cyclobutylmethylamine

hydrochloride,

(Aminomethyl)cyclobutane

hydrochloride, 1-

Cyclobutylmethylamine

hydrochloride

[1][2][3]

Physicochemical Data
A summary of the key physicochemical properties is presented in the table below, providing a

quantitative basis for experimental design and formulation development.

Property Value Reference

Appearance Off-White to Pale Beige Solid [3]

Melting Point >212°C (decomposition) [3]

Solubility
Slightly soluble in DMSO,

Methanol, and Water
[3]

pKa (Predicted)
10.50 ± 0.29 (for the parent

amine)
[5]

Storage Temperature
Room Temperature, under

inert atmosphere
[3]
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Stability and Storage
Cyclobutylmethanamine hydrochloride is generally stable under standard laboratory

conditions.[3] However, it is hygroscopic and should be stored in a tightly sealed container

under an inert atmosphere, such as argon or nitrogen, to prevent moisture absorption.[3][5] The

compound is incompatible with strong oxidizing agents.[6] For long-term storage, it is

recommended to keep it in a cool, dry place.[7]

The stability of amine hydrochloride salts in solution is pH-dependent. Acidic conditions

generally favor the protonated, more stable form of the amine. A study on a different amine

hydrochloride, cyproheptadine hydrochloride, in an oral liquid formulation at pH 3.7 showed it to

be stable for at least 180 days at room temperature, which suggests that maintaining a low pH

can be beneficial for the stability of aqueous solutions of such salts.[8]

Safety and Handling
Cyclobutylmethanamine hydrochloride is classified as harmful and an irritant. Adherence to

standard safety protocols is essential when handling this compound.

GHS Hazard Information
Hazard Class Pictogram Signal Word Hazard Statement

Acute toxicity, oral GHS07 Warning
H302: Harmful if

swallowed

Skin

corrosion/irritation
GHS07 Warning

H315: Causes skin

irritation

Serious eye

damage/eye irritation
GHS07 Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity, single

exposure

GHS07 Warning
H335: May cause

respiratory irritation

Data sourced from aggregated GHS information.[1][9]
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Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood.[10]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-

resistant gloves, and safety goggles with side-shields.[10]

Handling: Avoid breathing dust, fumes, or vapors.[9] Prevent contact with skin and eyes.[10]

First Aid: In case of contact, immediately flush the affected area with plenty of water. If

inhaled, move to fresh air. If swallowed, seek immediate medical attention.[9]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of

Cyclobutylmethanamine hydrochloride are provided below.

Melting Point Determination (Capillary Method)
Sample Preparation: Finely powder a small amount of the solid compound.

Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Instrumentation: Place the capillary tube in a calibrated melting point apparatus.

Heating: Heat the sample at a rate of 10-20°C per minute initially.

Observation: Once the temperature is within 20°C of the expected melting point, reduce the

heating rate to 1-2°C per minute.

Data Recording: Record the temperature range from the appearance of the first liquid drop to

the complete liquefaction of the sample. Note any decomposition, indicated by a change in

color or gas evolution.

Solubility Determination (Shake-Flask Method)
System Preparation: Prepare saturated solutions by adding an excess of the compound to a

known volume of the solvent (e.g., water, methanol, DMSO) in a sealed flask.

Equilibration: Agitate the flasks at a constant temperature (e.g., 25°C) for a predetermined

period (e.g., 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: Allow the solutions to stand undisturbed for phase separation. If

necessary, centrifuge or filter the samples to remove undissolved solid.

Quantification: Accurately withdraw an aliquot of the clear supernatant.

Analysis: Determine the concentration of the dissolved compound in the aliquot using a

suitable analytical technique, such as HPLC with UV detection or quantitative NMR.

Calculation: Express the solubility in terms of mg/mL or mol/L.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Chromatographic System:

Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1%

trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: 1.0 mL/min.

Detection: UV spectrophotometer at a suitable wavelength (e.g., 210 nm, as primary

amines have low UV absorbance at higher wavelengths).

Standard Preparation: Prepare a standard solution of known concentration (e.g., 1 mg/mL) in

the mobile phase.

Sample Preparation: Prepare a sample solution of similar concentration.

Injection: Inject equal volumes (e.g., 10 µL) of the standard and sample solutions into the

chromatograph.

Data Analysis: Record the chromatograms. Calculate the purity of the sample by comparing

the area of the main peak to the total area of all peaks, expressed as a percentage.
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The following diagrams illustrate key logical workflows and concepts relevant to the study of

Cyclobutylmethanamine hydrochloride.

Physicochemical Characterization Workflow

Initial Assessment

Property Determination

Stability & Safety

Final Report

Compound Acquisition

Visual Inspection
(Color, Form)

Melting Point Solubility Screening HPLC for Purity Spectroscopic Analysis
(NMR, IR, MS)

Safety Data Review
(GHS, SDS)

Stability Assessment
(Temperature, Light, pH)

Technical Data Sheet Compilation

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of Cyclobutylmethanamine HCl.
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Factors Affecting Amine Hydrochloride Stability

Environmental Factors Chemical Factors
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Caption: Key factors influencing the stability of Cyclobutylmethanamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/C3157_EU_6N.pdf
https://pubmed.ncbi.nlm.nih.gov/23974793/
https://pubmed.ncbi.nlm.nih.gov/23974793/
https://www.echemi.com/sds/cyclobutylmethylaminehydrochloride-pid_Rock2102.html
https://www.chemicalbook.com/msds/cyclobutylmethylamine.pdf
https://www.benchchem.com/product/b1581762#physical-and-chemical-properties-of-cyclobutylmethanamine-hydrochloride
https://www.benchchem.com/product/b1581762#physical-and-chemical-properties-of-cyclobutylmethanamine-hydrochloride
https://www.benchchem.com/product/b1581762#physical-and-chemical-properties-of-cyclobutylmethanamine-hydrochloride
https://www.benchchem.com/product/b1581762#physical-and-chemical-properties-of-cyclobutylmethanamine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581762?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

